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Compound of Interest

Compound Name: 5-Bromo-4-fluoropicolinic acid
Cat. No.: B13330755
Get Quote
\ J

Executive Summary

5-Bromo-4-fluoropicolinic acid is a highly functionalized pyridine derivative employed as a
critical scaffold in the synthesis of agrochemicals and pharmaceutical active ingredients (APIs).
Its structural motif—combining a carboxylic acid at the C2 position with mixed halogenation at
C4 and C5—makes it a versatile electrophile for Suzuki-Miyaura couplings and nucleophilic
aromatic substitutions (

).

However, this utility introduces specific safety challenges.[1][2][3] Beyond standard organic
acid hazards, the presence of fluorine and bromine on the pyridine ring necessitates rigorous
controls against thermal decomposition (risk of hydrogen fluoride/bromide evolution) and
sensitization. This guide synthesizes field-proven handling protocols with toxicological
principles to ensure operator safety and data integrity.

Chemical Profile & Physicochemical Properties[4][5]
[6]
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Note: Experimental values for this specific isomer are often proprietary or scarce in public

literature. The values below represent verified data where available and class-based

approximations for risk assessment.

Property

Specification / Value

IUPAC Name

5-Bromo-4-fluoro-2-pyridinecarboxylic acid

Common Name

5-Bromo-4-fluoropicolinic acid

CAS Number

1211582-26-1

Molecular Formula

Molecular Weight

219.99 g/mol

Physical State

Off-white to pale yellow powder

Soluble in DMSO, Methanol; Sparingly soluble

Solubility . -
in water (acidic pH)
Acidity ( ~3.5-4.0 (Predicted, typical for halogenated
) picolinic acids)
) ) >150°C (Decomposition likely near melting
Melting Point

point)

Hazard Identification & Toxicology (GHS)

While specific

data for this exact isomer may be limited, its structural analogs (fluorinated pyridine acids)
dictate the following Precautionary Principle classification.

GHS Classification

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[4][5]

e Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation).[4][6]

Specific Chemical Hazards

o Thermal Decomposition: At temperatures exceeding 200°C or during combustion, this
compound can release Hydrogen Fluoride (HF), Hydrogen Bromide (HBr), and Nitrogen
Oxides (

).

o Mechanism:[7][8] Pyrolysis of the C-F bond requires high energy, but once initiated, HF
evolution is rapid and corrosive to glass and tissue.

e Acid Chloride Formation: If converted to an acid chloride (common intermediate step), the
hazard profile escalates to Corrosive (Category 1) and moisture sensitivity increases
exponentially.

Engineering Controls & PPE: Defense in Depth

To ensure safety, we employ a "Defense in Depth" strategy, layering physical barriers with
procedural controls.

Primary Engineering Controls

o Powder Handling: All weighing of solid material >10 mg must occur inside a HEPA-filtered
balance enclosure or a chemical fume hood with a face velocity of 80-100 fpm.

» Static Control: Halogenated heteroaromatic powders are often static-prone. Use an ionizing
bar or anti-static gun during transfer to prevent particle scattering (aerosolization risk).

Personal Protective Equipment (PPE)

o Respiratory: If handling outside a hood (not recommended), a full-face respirator with
P100/QV cartridges is mandatory.

e Dermal: Double-gloving is required.

o Inner Layer: Nitrile (4 mil).
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o OQuter Layer: Nitrile (4-8 mil) or Neoprene (for prolonged solvent handling).

o Ocular: Chemical splash goggles. Safety glasses are insufficient due to the fine particle size
and irritation potential.

Operational Handling Protocols
Protocol A: Storage and Stability

Objective: Prevent hydrolytic degradation and color formation.

e Atmosphere: Store under inert gas (Argon or Nitrogen). The C4-fluorine is susceptible to
slow hydrolysis in the presence of moisture and light.

o Temperature: Refrigeration (2—8°C) is recommended for long-term storage (>3 months) to
inhibit decarboxylation.

o Container: Amber glass or opaque HDPE to block UV light.

Protocol B: Reaction Setup (Suzuki Coupling Context)

Context: A common use is coupling at the C5-Br position.

e Solvent Selection: Degas solvents (e.g., 1,4-Dioxane, Toluene) before adding the catalyst. 5-
Bromo-4-fluoropicolinic acid can chelate Pd species, stalling the cycle if oxygen is
present.

e Base Addition: When using bases like

or
, gas evolution (
) will occur.

o Safety Check: Ensure the reaction vessel is vented through a bubbler or an inert gas line
to prevent pressure buildup.

o Thermal Ramp: Do not heat rapidly. Ramp temperature at 5°C/min to monitor for unexpected
exotherms, especially given the potential for decarboxylation at high temperatures.
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Protocol C: Waste Management

Critical Rule: Do NOT mix with strong oxidizing acids (Nitric/Chromic) in the waste stream.
e Segregation: Dispose of as "Halogenated Organic Waste."

e Quenching: If the material was activated (e.g., with

), quench excess reagent slowly into an ice/bicarbonate slurry before transfer to waste
drums.

Visualization: Handling & Emergency Logic
Workflow: Safe Handling Lifecycle

This diagram outlines the critical decision points from storage to disposal.
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Caption: Operational lifecycle emphasizing temperature equilibration and dry spill cleanup to
prevent hydrolysis.

Emergency Response Logic (HF Risk)

Although HF evolution is rare (requires thermal decomposition), the presence of fluorine
mandates a specific response logic.

Thermal Incident Yes Evacuate Lab - Medical Eval Dermal Symptoms Apply Ca-Gluconate
(Fire/Runaway rxn) SIS [FEsEiE > Do NOT inhale »| Suspect HF/HBr exposure (if skin contact)

Click to download full resolution via product page

Caption: Emergency decision tree prioritizing respiratory protection and specific treatment for
halogenated byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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